Cas no 523-38-6 (Menaquinone 8)

• Product Name: Menaquinone 8
• CAS No: 523-38-6
• MF: C₅₁H₇₂O₂
• MW: 717.116195678711
• CID: 367998
• PubChem ID: 5376507
• Update Time: 2025-06-25

Menaquinone 8 Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-methyl-3-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaen-1-yl]-
• 2-methyl-3-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaenyl]naphthalene-1,4-dione
• Menaquinone 8
• menaquinone-8
• Menaquinone MK8
• MK 8
• Vitamin MK 8
• 1,4-Naphthalenedione, 2-methyl-3-(3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaenyl)-, (all-E)-
• LXKDFTDVRVLXFY-WQWYCSGDSA-N
• 2-Methyl-3-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaenyl]naphthoquinone #
• 2-methyl-3-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-yl]naphthalene-1,4-dione
• CHEBI:44027
• 1,4-Naphthoquinone, 2-methyl-3-(3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaenyl)-
• VitaminMK8
• A936882
• SR2A44CB4U
• SCHEMBL14164340
• 2-methyl-3-[(2E,6E,10E,14E,18Z,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-yl]naphthalene-1,4-dione
• Vitamin K2(40)
• 523-38-6
• SCHEMBL10055449
• 1,4-Naphthalenedione, 2-methyl-3-((2E,6E,10E,14E,18E,22E,26E)- 3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaenyl)-
• UNII-SR2A44CB4U
• 2-Methyl-3-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaen-1-yl]-1,4-naphthalenedione
• trans-menaquinone-8
• 2-Methyl-3-(3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaen-1-yl)-1,4-naphthoquinone
• 1,4-Naphthalenedione, 2-methyl-3-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaen-1-yl]-
• Vitamin MK-8
• Q27120539
• (all-E)-2-Methyl-3-(3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaenyl)-1,4-naphthalenedione
• CHEBI:205208
• FT-0670995
• DTXSID00966672
• 2-methyl-3-(3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaenyl)naphthalene-1,4-dione
• MK-8
• 1,4-Naphthalenedione, 2-methyl-3-((2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaenyl)-
• 2-Methyl-3-((2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaen-1-yl)-1,4-naphthalenedione
• 2-methyl-3-((2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-yl)naphthalene-1,4-dione
• 1,4-Naphthalenedione, 2-methyl-3-((2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaen-1-yl)-
• 2-methyl-3-((2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaenyl)naphthalene-1,4-dione

• Inchi： 1S/C51H72O2/c1-38(2)20-13-21-39(3)22-14-23-40(4)24-15-25-41(5)26-16-27-42(6)28-17-29-43(7)30-18-31-44(8)32-19-33-45(9)36-37-47-46(10)50(52)48-34-11-12-35-49(48)51(47)53/h11-12,20,22,24,26,28,30,32,34-36H,13-19,21,23,25,27,29,31,33,37H2,1-10H3/b39-22+,40-24+,41-26+,42-28+,43-30+,44-32+,45-36+
• InChI Key： LXKDFTDVRVLXFY-WQWYCSGDSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(C)=C1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 716.55300
• Monoisotopic Mass: 716.553
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 53
• Rotatable Bond Count: 23
• Complexity: 1470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.4
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Density: 0.955
• Boiling Point: 764.8°C at 760 mmHg
• Flash Point: 268.1°C
• Refractive Index: 1.53
• PSA: 34.14000
• LogP: 15.82390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin K compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin K compounds

Additional information on Menaquinone 8

Menaquinone 8 (CAS No. 523-38-6): A Comprehensive Overview

Menaquinone 8, also known as vitamin K2 (MK-8), is a vital nutrient that has garnered significant attention in the scientific and medical communities due to its diverse biological functions and health benefits. With the CAS registry number 523-38-6, this compound is classified as a member of the menaquinone family, which plays a crucial role in various physiological processes, particularly in blood clotting and bone metabolism. Recent advancements in research have further elucidated its mechanisms of action and potential therapeutic applications, making it a subject of intense interest for both researchers and consumers.

The chemical structure of menaquinone 8 consists of a benzopyran ring with a side chain of eight isoprenoid units. This structure distinguishes it from other forms of vitamin K, such as phylloquinone (vitamin K1), which is predominant in plant-based diets. The unique structure of MK-8 allows it to exhibit distinct bioavailability and functionality. Studies have shown that MK-8 is more efficiently absorbed and utilized by the human body compared to other forms of vitamin K, making it a preferred choice for supplementation.

One of the most well-documented functions of menaquinone 8 is its role in the gamma-carboxylation of proteins, particularly osteocalcin and matrix Gla protein (MGP). These proteins are essential for maintaining bone density and preventing vascular calcification, respectively. Recent research has highlighted the importance of adequate MK-8 levels in reducing the risk of osteoporosis and cardiovascular diseases. For instance, a study published in the *Journal of Clinical Endocrinology & Metabolism* demonstrated that individuals with higher dietary intake of vitamin K2 (MK-8) exhibited improved bone mineral density and reduced markers of bone turnover.

Beyond its role in bone health, menaquinone 8 has been implicated in several other physiological processes. Emerging evidence suggests that it may play a protective role against chronic diseases such as cancer and diabetes. A study conducted at the University of Maastricht revealed that MK-8 could inhibit the proliferation of cancer cells by modulating key signaling pathways involved in cell growth and apoptosis. Additionally, preliminary findings indicate that MK-8 may improve insulin sensitivity and glucose metabolism, offering potential benefits for individuals with type 2 diabetes.

The application of menaquinone 8 extends beyond nutrition into the field of dermatology. Recent studies have explored its potential as an ingredient in skincare products due to its ability to promote collagen synthesis and enhance skin elasticity. A clinical trial published in *Dermatology International Journal* found that topical application of products containing MK-8 led to significant improvements in skin texture and reduction in wrinkle depth among participants. These findings underscore the versatility of menaquinone 8 as both a nutritional supplement and a cosmetic ingredient.

In terms of dietary sources, menaquinone 8 is primarily found in fermented foods such as natto, cheese, and sauerkraut. However, modern diets often fall short of providing sufficient amounts of this nutrient, leading to an increased reliance on supplementation. The global market for vitamin K2 supplements, particularly those containing MK-7 and MK-8, has witnessed substantial growth over the past decade. This trend is driven by growing consumer awareness of the health benefits associated with these compounds.

Despite its numerous advantages, there are certain considerations to keep in mind when incorporating menaquinone 8 into one's diet or skincare regimen. For instance, excessive intake may lead to hypervitaminosis K, characterized by symptoms such as nausea, vomiting, and fatigue. Additionally, individuals on anticoagulant medications should consult their healthcare providers before starting supplementation to avoid potential drug interactions.

Looking ahead, ongoing research continues to uncover new dimensions of menaquinone 8's functionality. Scientists are exploring its potential role in neuroprotection, immune modulation, and anti-inflammatory pathways. These investigations hold promise for developing innovative therapies targeting age-related diseases and improving overall human health.

In conclusion, menaquinone 8 (CAS No. 523-38-6) stands out as a multifaceted compound with profound implications for human health. Its role in bone metabolism, cardiovascular protection, cancer prevention, skincare, and beyond positions it as a cornerstone nutrient for maintaining optimal well-being. As research progresses, it is likely that new applications for this remarkable compound will continue to emerge.